Cas no 521084-22-0 (1H-Imidazole-4-carboxylic acid, 1-pentyl-, methyl ester)
521084-22-0 structure
Product Name:1H-Imidazole-4-carboxylic acid, 1-pentyl-, methyl ester
CAS No:521084-22-0
MF:C10H16N2O2
MW:196.246242523193
CID:1575810
PubChem ID:17960632
Update Time:2025-04-21
1H-Imidazole-4-carboxylic acid, 1-pentyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid, 1-pentyl-, methyl ester
- methyl 1-pentylimidazole-4-carboxylate
- 521084-22-0
- Methyl 1-pentyl-1H-imidazole-4-carboxylate
- SCHEMBL5726708
- methyl 1-pentyl-1H-imidazole 4-carboxylate
- MHAGAOCGZRPODX-UHFFFAOYSA-N
- DTXSID90591770
-
- Inchi: 1S/C10H16N2O2/c1-3-4-5-6-12-7-9(11-8-12)10(13)14-2/h7-8H,3-6H2,1-2H3
- InChI Key: MHAGAOCGZRPODX-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN(C=N1)CCCCC)=O
Computed Properties
- Exact Mass: 196.12128
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
1H-Imidazole-4-carboxylic acid, 1-pentyl-, methyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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